(3S,5R,6R,9S,10R,13R,14R,17R)-17-[(E,2R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,3,4,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-3,5,6-triol

• Molecular Formula: C28H46O3
• Molecular Weight: 430.7 g/mol
• IUPAC Name: (3S,5R,6R,9S,10R,13R,14R,17R)-17-[(E,2R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,3,4,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-3,5,6-triol
• InChI: InChI=1S/C28H46O3/c1-17(2)18(3)7-8-19(4)22-9-10-23-21-15-25(30)28(31)16-20(29)11-14-27(28,6)24(21)12-13-26(22,23)5/h7-8,15,17-20,22-25,29-31H,9-14,16H2,1-6H3/b8-7+/t18?,19-,20+,22-,23+,24+,25-,26-,27-,28+/m1/s1
• InChI Key: ARXHRTZAVQOQEU-PHZYAEJDSA-N
• Isomeric SMILES: C[C@H](/C=C/C(C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=C[C@H]([C@@]4([C@@]3(CC[C@@H](C4)O)C)O)O)C
• Canonical SMILES: CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2=CC(C4(C3(CCC(C4)O)C)O)O)C
• synonyms: cerevisterol; ergosta-7,22E-diene-3beta,5alpha,6beta-triol

Description

(3S,5R,6R,9S,10R,13R,14R,17R)-17-[(E,2R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,3,4,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-3,5,6-triol is a natural product found in Ganoderma applanatum with data available.

Scientific Research Applications

Structural and Molecular Studies

• The compound's structure exhibits significant conformations and orientations in its crystal form, useful in molecular studies and crystallography (Ketuly, Hadi, Khaledi, & Tiekink, 2010).

Biological Activity

• Derivatives of this compound have been studied for their inhibitory effects on androgen biosynthesis, indicating potential applications in endocrinology and cancer research (Djigoué, Simard, Kenmogne, & Poirier, 2012).

• Its derivatives also show potential as cardiac aglycones, isolated from traditional Chinese medicine, hinting at cardiovascular applications (Zhang, Bao, Wu, Yu, & Li, 2012).

• The compound's derivatives exhibit properties that make them suitable for synthesizing liver X receptor agonists, indicating possible use in treating cholesterol metabolism disorders (Ching, 2013).

• Its use in the synthesis of triorganotin(IV) derivatives demonstrates antimicrobial and antitumor activities, suggesting its potential in developing new therapeutic agents (Shaheen, Ali, Rosario, & Shah, 2014).

Pharmacological Potential

• Certain derivatives have shown promise in preventing retinal vascular leakage in diabetic retinopathy, indicating potential in ophthalmology and diabetes-related complications (Maharjan, Lee, Agrawal, Choi, Maeng, Kim, Nam‐Jung Kim, Suh, & Kwon, 2011).

• The compound's derivatives have also been explored for their antimicrobial activities, particularly against MRSA infections, suggesting their utility in addressing antibiotic-resistant infections (Skariyachan, Krishnan, Siddapa, Salian, Bora, Sebastian, 2011).